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Compound of Interest

Compound Name: Formycin triphosphate

Cat. No.: B579833

An in-depth exploration of the chemical structure, biochemical properties, and experimental
applications of the fluorescent ATP analog, Formycin Triphosphate.

Introduction

Formycin triphosphate (FTP) is a structural analog of adenosine triphosphate (ATP)
characterized by a C-C glycosidic bond instead of the typical N-C bond, rendering it resistant to
cleavage by phosphorylases.[1] This unique feature, combined with its intrinsic fluorescence,
makes Formycin triphosphate an invaluable tool in biochemical and pharmacological
research. It serves as a versatile probe for studying ATP-dependent enzymes and cellular
signaling pathways. This guide provides a detailed overview of Formycin triphosphate, its
chemical properties, its role in biological systems, and comprehensive protocols for its use in
experimental settings.

Chemical Structure and Properties

Formycin triphosphate is the 5'-triphosphate derivative of Formycin A, a nucleoside antibiotic
isolated from Nocardia interforma.[2]

Chemical Formula: C10H1eNs013P3

IUPAC Name: [[(2R,3S,4R,5S)-5-(7-amino-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-3,4-
dihydroxyoxolan-2-yllmethoxy-hydroxyphosphoryl] phosphono hydrogen phosphate.[3]
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Synonyms: Formycin A 5'-triphosphate, FOTP.[3]

The key structural difference between Formycin triphosphate and ATP lies in the nucleobase.

Formycin possesses a pyrazolo[4,3-d]pyrimidine ring system, an isomer of adenine, connected

to the ribose sugar via a C-C bond. This C-glycosidic linkage confers significant stability against
enzymatic degradation.

2.1. 2D Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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